3,6-dichloro-4-(oxolan-2-yl)pyridazine
Overview
Description
Chemical Reactions Analysis
The chemical reactions involving pyridazine compounds are diverse and depend on the specific substituents present on the pyridazine ring. Some general reactions include copper-catalyzed aerobic cyclizations and aza-Diels-Alder reactions . The specific reactions of “3,6-dichloro-4-(oxolan-2-yl)pyridazine” would depend on its exact structure and the conditions under which it is reacted.Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3,6-dichloro-4-(oxolan-2-yl)pyridazine involves the reaction of 2,3-dichloropyridazine with ethylene oxide in the presence of a base to form 3,6-dichloro-4-(oxiran-2-yl)pyridazine, which is then reacted with a nucleophile such as a primary amine to form the final product.", "Starting Materials": [ "2,3-dichloropyridazine", "ethylene oxide", "base", "primary amine" ], "Reaction": [ "Step 1: 2,3-dichloropyridazine is reacted with ethylene oxide in the presence of a base such as potassium carbonate in acetonitrile to form 3,6-dichloro-4-(oxiran-2-yl)pyridazine.", "Step 2: The resulting oxirane intermediate is then reacted with a primary amine such as methylamine in ethanol to form 3,6-dichloro-4-(oxolan-2-yl)pyridazine.", "Step 3: The final product is isolated and purified using standard techniques such as column chromatography or recrystallization." ] } | |
CAS No. |
1709904-85-7 |
Molecular Formula |
C8H8Cl2N2O |
Molecular Weight |
219.1 |
Purity |
95 |
Origin of Product |
United States |
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